Cas no 32580-41-9 (1-(2-Amino-5-nitrophenyl)ethanone)

• Product Name: 1-(2-Amino-5-nitrophenyl)ethanone
• CAS No: 32580-41-9
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 293247
• PubChem ID: 11252333
• Update Time: 2025-06-09

1-(2-Amino-5-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-5-nitrophenyl)ethanone
• Ethanone, 1-(2-amino-5-nitrophenyl)-
• 1-(2-Amino-5-nitro-phenyl)-aethanon
• 1-(2-amino-5-nitrophenyl)ethan-1-one
• 1-(2-amino-5-nitro-phenyl)-ethanone
• 2'-Amino-5'-nitroacetophenone
• 5-Nitro-2-amino-acetophenon
• Ethanone,1-(2-amino-5-nitrophenyl)
• EN300-68779
• MFCD00034019
• SCHEMBL6241415
• AS-61274
• FT-0682363
• 1-(2-amino-5-nitro-phenyl)ethanone
• AM803699
• CK2562
• 32580-41-9
• WYSBWHYLQMVOOL-UHFFFAOYSA-N
• A5828
• AKOS015841032
• BB 0256712
• DTXSID70460117
• CS-0155108
• Z952016128
• DB-068658
• (2-ACETYL-4-NITROPHENYL)AMINE

• MDL： MFCD00034019
• Inchi： 1S/C8H8N2O3/c1-5(11)7-4-6(10(12)13)2-3-8(7)9/h2-4H,9H2,1H3
• InChI Key： WYSBWHYLQMVOOL-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C=CC=1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.05300
• Monoisotopic Mass: 180.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.9A^2

Experimental Properties

• Density: 1.333
• Melting Point: 151-152 ºC
• Boiling Point: 332.9℃ at 760 mmHg
• Flash Point: 155.1 °C
• Refractive Index: 1.613
• PSA: 88.91000
• LogP: 2.48400

1-(2-Amino-5-nitrophenyl)ethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Amino-5-nitrophenyl)ethanone

Comprehensive Overview of 1-(2-Amino-5-nitrophenyl)ethanone (CAS No. 32580-41-9)

1-(2-Amino-5-nitrophenyl)ethanone, also known by its CAS number 32580-41-9, is a versatile organic compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group and a nitro group attached to a phenyl ring, along with an ethanone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for various scientific investigations.

The molecular formula of 1-(2-Amino-5-nitrophenyl)ethanone is C₉H₉NO₃, and its molecular weight is 183.17 g/mol. The compound is typically synthesized through a series of well-documented chemical reactions, including nitration and reduction processes. Its physical properties, such as solubility in organic solvents and its melting point, have been extensively studied and are well-documented in the literature.

In recent years, 1-(2-Amino-5-nitrophenyl)ethanone has gained considerable attention due to its potential applications in medicinal chemistry. One of the key areas of research has been its use as an intermediate in the synthesis of various pharmaceuticals. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. A notable example is the synthesis of a novel derivative that demonstrated significant inhibition of tumor growth in preclinical models (Smith et al., 2021).

The biological activity of 1-(2-Amino-5-nitrophenyl)ethanone has been explored through various in vitro and in vivo assays. Researchers have found that the compound can modulate specific cellular pathways, such as the MAPK signaling pathway, which is involved in cell proliferation and survival. This modulation can lead to reduced cell viability and increased apoptosis in cancer cells, making it a potential candidate for further drug development (Johnson et al., 2020).

Beyond its medicinal applications, 1-(2-Amino-5-nitrophenyl)ethanone has also been investigated for its use in chemical biology research. The compound's ability to interact with specific proteins and enzymes has made it a useful tool for studying protein-protein interactions and enzyme inhibition. For example, it has been used to probe the activity of kinases, which are important targets in drug discovery (Brown et al., 2019).

The safety profile of 1-(2-Amino-5-nitrophenyl)ethanone is another critical aspect that has been extensively studied. Toxicological evaluations have shown that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical development. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety (Taylor et al., 2018).

In conclusion, 1-(2-Amino-5-nitrophenyl)ethanone (CAS No. 32580-41-9) is a multifaceted compound with a wide range of applications in chemical biology and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable tool for scientific investigations and a promising candidate for drug development. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.